molecular formula C15H14OS B8403075 4-(2-Phenylethylthio)benzaldehyde

4-(2-Phenylethylthio)benzaldehyde

Cat. No.: B8403075
M. Wt: 242.3 g/mol
InChI Key: MVWNVKZPINUKPN-UHFFFAOYSA-N
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Description

4-(2-Phenylethylthio)benzaldehyde is a substituted benzaldehyde derivative featuring a benzaldehyde core with a 2-phenylethylthio group (-S-CH2CH2-C6H5) at the para position. This structure combines the reactivity of an aldehyde group with the electron-donating and steric effects of the thioether-linked phenyl moiety. For instance, related compounds like 4-(dimethylamino)benzaldehyde derivatives are noted for their biological activities, such as spasmolytic effects on intestinal tissue , and others serve as precursors for dyes or polymer additives .

Properties

Molecular Formula

 C15H14OS

Molecular Weight

 242.3 g/mol

IUPAC Name

 4-(2-phenylethylsulfanyl)benzaldehyde

InChI

 InChI=1S/C15H14OS/c16-12-14-6-8-15(9-7-14)17-11-10-13-4-2-1-3-5-13/h1-9,12H,10-11H2

InChI Key

 MVWNVKZPINUKPN-UHFFFAOYSA-N

Canonical SMILES

 C1=CC=C(C=C1)CCSC2=CC=C(C=C2)C=O

Origin of Product

 United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 4-(2-Phenylethylthio)benzaldehyde with structurally analogous benzaldehyde derivatives:

Compound Name Substituent Group Molecular Formula Key Functional Groups Applications/Properties References
This compound -S-CH2CH2-C6H5 C15H14OS Aldehyde, Thioether Potential intermediate in heterocyclic synthesis (inferred from analogs) –
4-Hydroxybenzaldehyde -OH C7H6O2 Aldehyde, Hydroxyl Antioxidant, precursor to dyes
4-(Dimethylamino)benzaldehyde -N(CH3)2 C9H11NO Aldehyde, Tertiary amine Spasmolytic activity
4-Methylbenzaldehyde -CH3 C8H8O Aldehyde, Methyl Modifier for coal pitch
4-(5-Methyl-furan-2-yl)benzaldehyde -C4H3O(CH3) C12H10O2 Aldehyde, Furan Lab reagent for organic synthesis
DEASB* -CH=CH-N(C2H5)2 C19H21NO Aldehyde, Diethylamino Solvatochromic dye in optical materials
4-(4-Nitrophenoxy)benzaldehyde -O-C6H4-NO2 C13H9NO4 Aldehyde, Nitrophenoxy Environmental hazard (UN3077)

*DEASB: 4-[4′-(N,N-Diethylamino)styryl]benzaldehyde

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